3-ethyl-1-sulfanylidene-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 3-ethyl-1-sulfanylidene-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C14H11N3S/c1-2-9-7-13(18)17-12-6-4-3-5-11(12)16-14(17)10(9)8-15/h3-7,16H,2H2,1H3
• InChI Key: QRRPOVODEZWZSH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=S)N2C3=CC=CC=C3NC2=C1C#N
• Molecular Formula: C14H11N3S
• DSSTOX Substance ID: DTXSID801327487
• Molecular Weight: 253.32 g/mol
• Solubility: 32.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 790270-82-5

Description

3-ethyl-1-sulfanylidene-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a heterocyclic organic molecule that contains both nitrogen and sulfur atoms in its structure.

Scientific Research Applications

Fluorescent Properties and Applications

• Fluorescent Properties : Research has shown that certain derivatives of pyrido[1,2-a]benzimidazole, similar in structure to 3-ethyl-1-sulfanylidene-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile, exhibit fluorescent properties. These compounds have been evaluated as fluorescent whitening agents for polyester fibers (Rangnekar & Rajadhyaksha, 1986).

Synthesis and Derivative Applications

• Synthesis of Derivatives : The synthesis of various substituted pyrido[1,2‐a]benzimidazoles has been extensively studied. Some derivatives have shown in vitro antibacterial activity, although most screened compounds did not exhibit significant antileukemic, antimicrobial, herbicidal, or plant antifungal potencies (Rida et al., 1988).
• Potential Antimicrobial Activity : Further research into pyrido[1,2-a]benzimidazole derivatives, including those structurally similar to 3-ethyl-1-sulfanylidene-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile, has shown that some compounds exhibit antimicrobial activity, with a noted structure-activity relationship (Badawey & Gohar, 1992).

Chemical Reactivity and Novel Compounds

• Chemical Reactivity : Studies have demonstrated the chemical reactivity of benzimidazol-2-ylacetonitrile, a compound similar to 3-ethyl-1-sulfanylidene-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile, leading to the synthesis of novel pyrido[1,2-a]benzimidazoles (Ibrahim, 2013).

Mechanism of Action

Target of Action

It’s known that nitrogen-containing heterocyclic compounds, which this compound is a part of, are the basis of many natural and synthetic biologically active substances . More than two-thirds of the known drugs used in clinical practice contain heterocyclic and, above all, nitrogen-containing fragments within their structure .

Mode of Action

Nitrogenous heterocycles, including this compound, have received considerable attention due to the wide spectrum of their biological activity and numerous therapeutic applications in medicine .

Biochemical Pathways

It’s known that azoloazines, a group of nitrogenous heterocycles that this compound belongs to, have numerous therapeutic applications in medicine .

Result of Action

It’s known that nitrogenous heterocycles, including this compound, have a wide spectrum of biological activity .